4-(7-Methoxybenzofuran-2-carbonyl)-3,3-dimethylpiperazin-2-one
Description
4-(7-Methoxybenzofuran-2-carbonyl)-3,3-dimethylpiperazin-2-one, also known as MBDB, is a psychoactive drug that belongs to the class of entactogens. It is structurally similar to the well-known drug MDMA (ecstasy) and is commonly referred to as "Methyl-J". MBDB is a synthetic compound that was first synthesized in the late 1980s and has since been used in scientific research to study its effects on the brain and behavior.
Scientific Research Applications
Antimicrobial Activity
Benzofuran derivatives, including the one , have been studied for their antimicrobial properties. They have shown significant activity against various microorganisms, which makes them potential candidates for developing new antimicrobial agents .
Antioxidant Properties
These compounds have also been evaluated for their antioxidant capabilities. Antioxidants are crucial in protecting the body from damage caused by free radicals, and benzofuran derivatives could contribute to this field by providing new antioxidant compounds .
Analgesic and Anti-inflammatory Uses
The analgesic (pain-relieving) and anti-inflammatory effects of benzofuran derivatives make them interesting for the development of new pain management and anti-inflammatory drugs. Their efficacy in reducing inflammation and pain has been a subject of research, which could lead to new treatments for various inflammatory conditions .
Antipyretic Effects
Benzofuran compounds have been shown to possess antipyretic (fever-reducing) properties. This application is particularly important in the symptomatic treatment of fever, often accompanying infections and other diseases .
Antitumor Activity
Some benzofuran derivatives exhibit antitumor activities, making them potential therapeutic agents in cancer treatment. Research in this area focuses on understanding their mechanisms of action and effectiveness against different types of cancer cells .
Antihyperglycemic Activity
The antihyperglycemic activity of benzofuran derivatives indicates their potential use in managing blood sugar levels. This could be particularly beneficial for developing new medications for diabetes treatment .
properties
IUPAC Name |
4-(7-methoxy-1-benzofuran-2-carbonyl)-3,3-dimethylpiperazin-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-16(2)15(20)17-7-8-18(16)14(19)12-9-10-5-4-6-11(21-3)13(10)22-12/h4-6,9H,7-8H2,1-3H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STOOFSXFWNKACY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NCCN1C(=O)C2=CC3=C(O2)C(=CC=C3)OC)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(7-Methoxybenzofuran-2-carbonyl)-3,3-dimethylpiperazin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(6-methoxybenzo[d]thiazol-2-yl)-4-((3-methylpiperidin-1-yl)sulfonyl)benzamide](/img/structure/B2951050.png)
![3-methyl-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]carbonyl}-1H-indol-3-yl)benzamide](/img/structure/B2951058.png)
![N-[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-N-methylpyridine-4-carboxamide](/img/structure/B2951061.png)
![4-(5-Fluoropyridine-3-carbonyl)-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one](/img/structure/B2951066.png)
![N-[1-(2-furyl)ethyl]-1-(2-methoxyphenyl)-5-pyridin-2-yl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B2951068.png)
![1-[3-(4-Methoxyphenyl)isoxazol-5-yl]-1-(3-pyridyl)ethan-1-ol](/img/structure/B2951070.png)